4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride
Overview
Description
4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride, also known as 4-hydrazinyl-N-sulfamoylpropylbenzamide hydrochloride or 4-hydrazinyl-N-sulfamoylbenzamide hydrochloride, is a synthetic compound used in scientific research. It is a white crystalline substance that is soluble in water and organic solvents. 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride has a wide range of applications in biochemical and physiological research, and has been studied in both in vitro and in vivo experiments.
Scientific Research Applications
4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride-N-(3-sulfamoylpropyl)benzamide hydrochloride has a wide range of applications in scientific research. It has been used in studies of enzyme inhibition, signal transduction, protein-protein interactions, and drug-target interactions. It has also been used as a tool to study the effects of environmental pollutants on biological systems.
Mechanism of Action
4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride-N-(3-sulfamoylpropyl)benzamide hydrochloride binds to proteins, enzymes, and other molecules in the cell, inhibiting their activity. This inhibition can be used to study the effects of environmental pollutants on biological systems. The compound can also be used to study the effects of drugs on target molecules, as well as the effects of drugs on the body.
Biochemical and Physiological Effects
4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride-N-(3-sulfamoylpropyl)benzamide hydrochloride has been shown to inhibit the activity of enzymes, proteins, and other molecules in the cell. It has also been shown to inhibit the activity of some drugs, including some antibiotics and antifungals. In addition, it has been shown to have anti-inflammatory effects in some animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride-N-(3-sulfamoylpropyl)benzamide hydrochloride in laboratory experiments is its ability to inhibit the activity of enzymes, proteins, and other molecules in the cell. This can be used to study the effects of environmental pollutants on biological systems, as well as the effects of drugs on target molecules and the body. However, the compound has some limitations. It is not very soluble in water, and it can be toxic to some cells. Therefore, it should be used with caution in laboratory experiments.
Future Directions
The use of 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride-N-(3-sulfamoylpropyl)benzamide hydrochloride in scientific research is still in its early stages, and there is much potential for further exploration. Future research could focus on the use of this compound to study the effects of environmental pollutants on biological systems, as well as the effects of drugs on target molecules and the body. Additionally, further research could explore the potential of using this compound as a therapeutic agent in the treatment of certain diseases. Finally, research could focus on the development of more effective and efficient methods for synthesizing the compound.
Synthesis Methods
4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride-N-(3-sulfamoylpropyl)benzamide hydrochloride can be synthesized from 4-hydrazinobenzamide and 3-sulfamoylpropyl chloride. The reaction is carried out in a solvent such as acetone or ethanol, and the product is purified by recrystallization from ethanol. The product is then hydrolyzed to form 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide hydrochloride-N-(3-sulfamoylpropyl)benzamide hydrochloride.
properties
IUPAC Name |
4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O3S.ClH/c11-14-9-4-2-8(3-5-9)10(15)13-6-1-7-18(12,16)17;/h2-5,14H,1,6-7,11H2,(H,13,15)(H2,12,16,17);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWZPJKBJHCFVBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCCCS(=O)(=O)N)NN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN4O3S |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.79 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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